![molecular formula C16H17NO2S B5348744 N,N-diallyl-2-naphthalenesulfonamide](/img/structure/B5348744.png)
N,N-diallyl-2-naphthalenesulfonamide
Overview
Description
N,N-diallyl-2-naphthalenesulfonamide (DANS) is a chemical compound that has gained widespread attention in the scientific community due to its potential applications in various fields. DANS is a sulfonamide derivative that contains a naphthalene ring and two allyl groups. It is a white crystalline powder that is soluble in organic solvents such as ethanol, ether, and chloroform.
Mechanism of Action
The mechanism of action of N,N-diallyl-2-naphthalenesulfonamide is not fully understood, but it is believed to involve the formation of hydrogen bonds and electrostatic interactions between the sulfonamide group and the target molecule. This compound has been shown to interact with a variety of biomolecules, including proteins, nucleic acids, and lipids.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, carbonic anhydrase, and α-glucosidase. This compound has also been shown to have antioxidant and anti-inflammatory properties, and has been investigated for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N,N-diallyl-2-naphthalenesulfonamide is its versatility, as it can be easily modified to suit a variety of experimental needs. It is also relatively inexpensive and easy to synthesize. However, this compound is not without its limitations. It is highly reactive and can be difficult to handle, and its solubility in water is limited, which can make it difficult to use in aqueous environments.
Future Directions
There are many potential future directions for research on N,N-diallyl-2-naphthalenesulfonamide. One area of interest is the development of new synthetic methods for this compound and its derivatives, which could lead to the discovery of new applications and properties. Another area of interest is the investigation of this compound as a potential therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Additionally, the use of this compound as a fluorescent probe for the detection of biomolecules and metal ions could be further explored.
Scientific Research Applications
N,N-diallyl-2-naphthalenesulfonamide has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of this compound is in the field of organic electronics, where it has been used as a dopant for organic semiconductors to improve their electrical conductivity and stability. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions and biomolecules.
properties
IUPAC Name |
N,N-bis(prop-2-enyl)naphthalene-2-sulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2S/c1-3-11-17(12-4-2)20(18,19)16-10-9-14-7-5-6-8-15(14)13-16/h3-10,13H,1-2,11-12H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNGGGYOSPXAOBH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN(CC=C)S(=O)(=O)C1=CC2=CC=CC=C2C=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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